1,5-Difluoropentane

Specification

• CAS No.: 373-17-1
• Molecular Formula: C5H10F2
• Molecular Weight: 108.13 g/mol
• IUPAC Name: 1,5-difluoropentane
• Standard InChI: InChI=1S/C5H10F2/c6-4-2-1-3-5-7/h1-5H2
• Standard InChI Key: ZBQFYVZOWLAJKN-UHFFFAOYSA-N
• SMILES: C(CCF)CCF
• Canonical SMILES: C(CCF)CCF

Introduction

Chemical Identity and Basic Properties

1,5-Difluoropentane, also known as 5-Fluoroamyl fluoride, is an organofluorine compound with the molecular formula C5H10F2. This compound represents an important category of partially fluorinated hydrocarbons that maintain significant interest in various scientific and industrial applications.

Identification Parameters

The compound carries specific identifiers that allow for its precise recognition in chemical databases and literature:

Parameter	Value
CAS Registry Number	373-17-1
Molecular Formula	C5H10F2
Molecular Weight	108.15 g/mol
RTECS Number	SA0380000
Wiswesser Line Notation	F5F
Beilstein Reference No.	1732318
Reference	3-01-00-00338 (Beilstein Handbook Reference)

The compound features a linear carbon chain with fluorine atoms positioned at terminal carbons, creating a symmetrical molecular structure. This arrangement contributes to its distinctive chemical behavior and reactivity profile.

Physical and Chemical Properties

1,5-Difluoropentane exhibits characteristic physical and chemical properties that make it suitable for specific applications. While comprehensive physical property data is limited in the available research, we can identify several key attributes.

Conformational Properties

While the search results don't provide specific conformational data for 1,5-difluoropentane, research on related compounds suggests that fluorinated alkanes exhibit interesting conformational behaviors. In particular, difluorinated alkanes demonstrate conformational profiles that are significantly influenced by the position of fluorine atoms and the polarity of the surrounding medium.

Toxicological Profile

Safety considerations are crucial when working with any chemical compound. The available literature provides limited but important toxicological information for 1,5-difluoropentane.

Acute Toxicity Data

The following acute toxicity data has been reported for 1,5-difluoropentane:

Test Type	Route of Exposure	Species	Dose/Duration	Effects
LD50	Intraperitoneal	Mouse	15,900 μg/kg	Details of toxic effects not reported other than lethal dose value

This data was published in the Canadian Journal of Biochemistry and Physiology, volume 36, page 339, in 1958. While this represents a single toxicity endpoint, it provides a baseline understanding of the compound's acute toxicity profile.

Related Fluorinated Compounds

Understanding the properties and behaviors of related fluorinated compounds can provide contextual insights into 1,5-difluoropentane.

1,5-Bis(diethoxyphosphoryl)-1,5-difluoropentane

This more complex derivative contains the structural backbone of 1,5-difluoropentane but incorporates additional diethoxyphosphoryl groups. Key properties of this related compound include:

Property	Value
Molecular Formula	C13H28F2O6P2
Molecular Weight	380.30 g/mol
XLogP3-AA	2.3
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	8
Rotatable Bond Count	14
Exact Mass	380.13291893 Da

This compound demonstrates how the 1,5-difluoropentane structure can be elaborated to create more complex molecules with potentially different applications and properties.

Conformational Insights from Related Compounds

Research on difluorinated alkanes provides insights that might be applicable to understanding 1,5-difluoropentane. For instance, studies on 1,3-difluorinated alkanes show that:

• Fluorine substitution can profoundly impact molecular conformation

• The conformational effect of fluorination is magnified with chain extension

• The polarity of the medium significantly influences conformational preferences

• NMR analysis using quantum mechanical time-domain simulations can help elucidate the conformational profiles of these compounds

While these findings specifically relate to 1,3-difluorinated compounds, they suggest that 1,5-difluoropentane may also exhibit interesting conformational behaviors that could influence its physical properties and reactivity.

Synthesis and Production

• Direct fluorination of pentane using selective fluorinating agents

• Conversion of appropriate difunctional pentane derivatives (e.g., diols or dibromides) to the corresponding difluoro compound

• Building the carbon chain from smaller fluorinated building blocks

Research on related compounds suggests that careful control of reaction conditions would be necessary to achieve selective fluorination at the terminal positions.

Current Research Status and Future Directions

Based on the available search results, 1,5-difluoropentane appears to be primarily referenced in contexts related to:

• Chemical databases and identification resources

• Basic toxicological profiling

• Potential use as a raw material

The limited recent research specifically focused on 1,5-difluoropentane suggests opportunities for further investigation into its properties, applications, and behavior.

Research Gaps and Future Directions

Several research opportunities exist for expanding our understanding of 1,5-difluoropentane:

• Comprehensive physical property characterization, including detailed spectroscopic analysis

• Conformational analysis similar to what has been conducted for 1,3-difluorinated compounds

• Exploration of potential applications in materials science, medicinal chemistry, or other fields

• Development of efficient and selective synthetic routes

• More extensive toxicological and environmental impact assessment